Cas no 252722-52-4 (4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine)

4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine structure
252722-52-4 structure
Product Name:4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine
CAS No:252722-52-4
MF:C10H13N5
MW:203.243720769882
CID:239038
PubChem ID:18008465
Update Time:2025-07-25

4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(Piperazin-1-yl)-1H-pyrrolo[2,3-d]pyrimidine
    • 4-(1-Piperazinyl)-1H-pyrrolo[2,3-d]pyrimidine
    • 4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine
    • 7H-Pyrrolo[2,3-d]pyrimidine,4-(1-piperazinyl)-
    • 4-piperazin-1yl-7H-pyrrolo[2,3-d]pyrimidine
    • AGN-PC-01NTVP
    • AK-24509
    • CHEBI:696231
    • CHEMBL595554
    • DNC010255
    • FT-0650228
    • KB-186079
    • SureCN2251760
    • MFCD24396123
    • AKOS016374229
    • CKA72252
    • UNII-QB8UC7WSZ9
    • 7H-Pyrrolo(2,3-d)pyrimidine, 4-(1-piperazinyl)-
    • 6J9
    • 1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine
    • SCHEMBL2251760
    • 4-(piperazin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine
    • BDBM50304819
    • EN300-6193732
    • 4-piperazin-1-yl-7H-pyrrolo[2, 3-d]pyrimidine
    • 4-Piperazin-1-yl-1H-pyrrolo(2,3-d)pyrimidine
    • 1-(7H-Pyrrolo(2,3-d)pyrimidin-4-yl)piperazine
    • PD120929
    • 252722-52-4
    • Z1509195203
    • 1-(1H-Pyrrolo(2,3-d)pyrimidin-4-yl)piperazine
    • 1-{1H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}PIPERAZINE
    • QB8UC7WSZ9
    • NS-02114
    • DTXSID20592472
    • 4-(3-Aminophenyl)piperidinehydrochloride
    • Q27456419
    • DB-067363
    • G50537
    • 1-(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)PIPERAZINE
    • 4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine
    • Inchi: 1S/C10H13N5/c1-2-12-9-8(1)10(14-7-13-9)15-5-3-11-4-6-15/h1-2,7,11H,3-6H2,(H,12,13,14)
    • InChI Key: LZSXQBNNRGZPES-UHFFFAOYSA-N
    • SMILES: N1(C2C3C=CNC=3N=CN=2)CCNCC1

Computed Properties

  • Exact Mass: 203.11700
  • Monoisotopic Mass: 203.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • Density: 1.297
  • Refractive Index: 1.666
  • PSA: 56.84000
  • LogP: 0.76130

4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine Pricemore >>

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4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine Related Literature

Additional information on 4-piperazin-1-yl-7H-pyrrolo2,3-dpyrimidine

Comprehensive Overview of 4-Piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 252722-52-4)

4-Piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 252722-52-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. The presence of a piperazine moiety enhances its solubility and binding affinity, making it a promising candidate for targeting various biological pathways.

In recent years, the demand for pyrrolopyrimidine derivatives has surged, driven by their role in developing kinase inhibitors and modulators of cellular signaling. Researchers are particularly interested in 4-Piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine for its potential applications in oncology and neurology. For instance, its structural similarity to purine bases allows it to interact with enzymes and receptors involved in cell proliferation and inflammation, aligning with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 252722-52-4 typically involves multi-step organic reactions, including cyclization and substitution processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These innovations address the growing need for cost-effective and scalable production methods, a topic frequently searched by chemists and industry professionals.

From a pharmacological perspective, 4-Piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine exhibits favorable ADME properties (absorption, distribution, metabolism, and excretion), which are critical for drug development. Its logP value and hydrogen bonding capacity suggest balanced lipophilicity and solubility, reducing the risk of toxicity—a key concern in modern drug design. These attributes make it a subject of interest in computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its interactions with biological targets.

Beyond therapeutics, CAS No. 252722-52-4 is also explored in material science for designing fluorescent probes and organic semiconductors. Its conjugated system and electron-rich structure enable applications in optoelectronic devices, resonating with the rise of green technology and sustainable materials. This interdisciplinary relevance has led to increased patent filings and publications, reflecting its commercial and academic value.

In summary, 4-Piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine represents a multifaceted compound with broad implications across biomedical research, drug discovery, and advanced materials. Its CAS No. 252722-52-4 serves as a pivotal identifier for researchers navigating databases like PubChem and SciFinder. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation, addressing pressing challenges in healthcare and technology.

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